Cas no 1806871-03-3 (4-Cyano-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine)

• Product name: 4-Cyano-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine
• CAS No: 1806871-03-3
• MF: C₇H₃F₃N₂O
• MW: 188.106731653214
• CID: 4874782

4-Cyano-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine

• Inchi： 1S/C7H3F3N2O/c8-5-3(2-11)1-4(13)12-6(5)7(9)10/h1,7H,(H,12,13)
• InChI Key： NFMGPICHNXTFCK-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC(NC=1C(F)F)=O

Computed Properties

• Exact Mass: 188.02
• Monoisotopic Mass: 188.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9
• XLogP3: 0.1

Additional information on 4-Cyano-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine

Introduction to 4-Cyano-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine (CAS No. 1806871-03-3)

4-Cyano-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine (CAS No. 1806871-03-3) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 4-Cyano-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine, including the presence of cyano, difluoromethyl, fluoro, and hydroxy groups, contribute to its distinctive chemical properties and biological activities.

The synthesis of 4-Cyano-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine has been extensively studied, with various methods reported in the literature. One common approach involves the reaction of 2-bromo-4-cyanopyridine with difluoromethylzinc reagent followed by a fluorination step. This multi-step synthesis process allows for the precise control of functional groups, ensuring high purity and yield of the final product. The detailed synthetic pathways and optimization strategies have been documented in several peer-reviewed journals, providing valuable insights for researchers and chemists working in this area.

In terms of its physical and chemical properties, 4-Cyano-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine exhibits a molecular weight of approximately 215.1 g/mol. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and methanol, making it suitable for various analytical and biological assays. Its stability under different conditions has also been evaluated, showing good resistance to degradation under neutral and slightly acidic environments.

The biological activities of 4-Cyano-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine have been the subject of numerous studies, revealing its potential as a lead compound for drug development. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that 4-Cyano-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 4-Cyano-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine has also demonstrated promising antiviral activity against several viral strains. Studies have reported that this compound can inhibit the replication of influenza virus and herpes simplex virus (HSV) by interfering with viral entry and replication processes. The mechanism of action involves the modulation of viral enzymes and cellular pathways, making it a potential candidate for the development of broad-spectrum antiviral agents.

In addition to its therapeutic applications, 4-Cyano-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine has been explored for its use in chemical biology research. Its unique structure makes it an excellent tool for probing specific biological processes and pathways. For instance, it has been used as a probe to study protein-protein interactions and enzyme kinetics in cellular systems. The ability to selectively target specific proteins or enzymes with high affinity and specificity is crucial for understanding complex biological mechanisms and developing targeted therapies.

The safety profile of 4-Cyano-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine has also been investigated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development and eventual use in human patients.

To further advance the understanding and application of 4-Cyano-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine, ongoing research efforts are focused on optimizing its pharmacokinetic properties, enhancing its bioavailability, and exploring new delivery methods. Advanced computational tools such as molecular dynamics simulations and quantum chemistry calculations are being employed to predict the behavior of this compound in biological systems and guide experimental design.

In conclusion, 4-Cyano-2-(difluoromethyl)-3-fluoro-6-hydroxypyridine (CAS No. 1806871-03-3) is a promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and chemical biology. Its unique structural features, combined with its diverse biological activities, make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, paving the way for innovative therapeutic strategies.